Cas no 19420-07-6 (Butanethioamide,N,N-diethyl-)

• Product Name: Butanethioamide,N,N-diethyl-
• CAS No: 19420-07-6
• MF: C₈H₁₇NS
• MW: 159.292280912399
• CID: 123563
• PubChem ID: 546881
• Update Time: 2025-04-18

Butanethioamide,N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• Butanethioamide,N,N-diethyl-
• Butanethioamide, N,N-diethyl-
• N,N-Diethyl-butyrothioamide
• butanethioamide, N,N-diethyl-
• InChI=1/C8H17NS/c1-4-7-8(10)9(5-2)6-3/h4-7H2,1-3H
• 19420-07-6
• SCHEMBL20458788
• N,N-Diethylbutanethioamide #
• N,N-diethyl-thiobutyramide
• XSDYVJCOVSBGAP-UHFFFAOYSA-N
• N,N-Diethylbutanethioamide

• Inchi： 1S/C8H17NS/c1-4-7-8(10)9(5-2)6-3/h4-7H2,1-3H3
• InChI Key： XSDYVJCOVSBGAP-UHFFFAOYSA-N
• SMILES： S=C(CCC)N(CC)CC

Computed Properties

• Exact Mass: 159.10831
• Monoisotopic Mass: 159.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 97.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• PSA: 3.24